Cas no 162854-37-7 (2,3,9,10-Tetrahydroxyberberine)
162854-37-7 structure
Product Name:2,3,9,10-Tetrahydroxyberberine
CAS No:162854-37-7
MF:C17H14NO4
MW:296.297364711761
CID:134959
PubChem ID:443768
Update Time:2025-04-19
2,3,9,10-Tetrahydroxyberberine Chemical and Physical Properties
Names and Identifiers
-
- Dibenzo[a,g]quinolizinium,5,6-dihydro-2,3,9,10-tetrahydroxy-
- 2,3,9,10-Tetrahydroxyberberine
- 2,3-Desmethylene-9,10-desmethylberberine
- 9,10-Di-O-demethyl-2,3-O-demethyleneberberine
- C12331
- SureCN12904354
- BDBM50300547
- Q27114117
- 2,3,9,10-Tetrahydroxy-5,6-dihydroisoquinolino[3,2-a]isoquinolin-7-ium
- 2,3,9,10-Tetrahydroxy-5,6-dihydro-isoquino[3,2-a]isoquinolinylium chloride
- DAHMYCXNJSCLGA-UHFFFAOYSA-O
- AKOS040735633
- AC1L9F5R
- CHEMBL572918
- LS-61261
- 5,6-dihydroisoquinolino[2,1-b]isoquinolin-7-ium-2,3,9,10-tetrol
- CHEMBL1197457
- SCHEMBL12904354
- CHEBI:31070
- 162854-37-7
-
- Inchi: 1S/C17H13NO4/c19-14-2-1-9-5-13-11-7-16(21)15(20)6-10(11)3-4-18(13)8-12(9)17(14)22/h1-2,5-8H,3-4H2,(H3,19,20,21,22)/p+1
- InChI Key: DAHMYCXNJSCLGA-UHFFFAOYSA-O
- SMILES: OC1=C(C=CC2C1=C[N+]1=C(C=2)C2C=C(C(=CC=2CC1)O)O)O
Computed Properties
- Exact Mass: 296.09232
- Monoisotopic Mass: 296.09228293g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 22
- Rotatable Bond Count: 0
- Complexity: 420
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 84.8
- XLogP3: 2.4
Experimental Properties
- Color/Form: Powder
- PSA: 84.8
2,3,9,10-Tetrahydroxyberberine Related Literature
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
162854-37-7 (2,3,9,10-Tetrahydroxyberberine) Related Products
- 19716-66-6(Pseudopalmatine)
- 3621-36-1(Columbamine)
- 3621-38-3(Jatrorrhizine)
- 25459-91-0(Demethyleneberberine)
- 16176-68-4(Palmaturbine)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
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